2-[2-(4-Fluorophenyl)-5-methyloxazol-4-yl]ethanol

• Molecular Formula: C12H12FNO2
• Molecular Weight: 221.23 g/mol
• IUPAC Name: 2-[2-(4-fluorophenyl)-5-methyl-1,3-oxazol-4-yl]ethanol
• InChI: InChI=1S/C12H12FNO2/c1-8-11(6-7-15)14-12(16-8)9-2-4-10(13)5-3-9/h2-5,15H,6-7H2,1H3
• InChI Key: XEOFBNBBWJTDHH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(O1)C2=CC=C(C=C2)F)CCO

Description

2-[2-(4-Fluorophenyl)-5-methyloxazol-4-yl]ethanol is a useful research compound. Its molecular formula is C12H12FNO2 and its molecular weight is 221.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The intermediate, 2-[2-(4-fluorophenyl)-5-methyloxazol-4-yl]ethyl benzoate (19.5 g, 60 mmol) was dissolved in 70 ml ethanol and stirred. 10% sodium hydroxide solution (NaOH: 4.8 g, 120 mmol) was slowly added dropwise, and the mixture was stirred overnight at room temperature. After the reaction was completed, the ethanol was concentrated, and the product was extracted with toluene, and then was washed with water and brine sequently, dried with anhydrous magnesium sulfate, and concentrated to obtain the intermediate, i.e. 2-[2-(4-fluorophenyl)-5-methyloxazol-4-yl]ethanol, which was directly applied in the next step without further purification.